Cas no 111266-27-4 (Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)-)
111266-27-4 structure
Product Name:Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)-
CAS No:111266-27-4
MF:C6H9O4-
MW:146.1412
MDL:MFCD19228194
CID:839399
PubChem ID:11423665
Update Time:2024-11-03
Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)-
- (2S)-4-methoxy-2-methyl-4-oxobutanoic acid
- (S)-4-Methoxy-2-methyl-4-oxobutanoic acid
- (S)-BUTANEDIOIC ACID, 2-METHYL, 4-METHYL ESTER
- (R)-(+)-2-methylsuccinic acid 4-methyl ester
- (R)-(+)-methylsuccinic acid 4-methyl ester
- (R)-3-methylsuccinic acid 1-monomethyl ester
- (R)-4-methoxy-2-methyl-4-oxobutanoic acid
- I04-1447
- (2S)-2-Methylbutanedioic acid 4-methyl ester
- (S)-Methoxy-2-methyl-4-oxobutanoic acid
- (2S)-Methylbutanedioic acid 4-methyl ester
- CS-0309762
- (2s)-4-Methoxy-2-methyl-4-oxo-butanoicacid
- (2S)-4-keto-4-methoxy-2-methyl-butyric acid
- AC-26763
- DB-001147
- (S)-4-Methoxy-2-methyl-4-oxobutanoicAcid
- SCHEMBL2623478
- DTXSID30465340
- AKOS016844358
- PS-17820
- FD10315
- (2S)-4-methoxy-2-methyl-4-oxo-butanoic acid
- 111266-27-4
- MFCD19228194
-
- MDL: MFCD19228194
- Inchi: InChI=1S/C6H10O4/c1-4(6(8)9)3-5(7)10-2/h4H,3H2,1-2H3,(H,8,9)/t4-/m0/s1
- InChI Key: UVQYBUYGFBXQGO-BYPYZUCNSA-N
- SMILES: C[C@@H](CC(=O)OC)C(=O)O
Computed Properties
- Exact Mass: 146.05800
- Monoisotopic Mass: 146.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.159
- PSA: 63.60000
- LogP: 0.27020
Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM220175-1g |
(S)-4-Methoxy-2-methyl-4-oxobutanoic acid |
111266-27-4 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM220175-5g |
(S)-4-Methoxy-2-methyl-4-oxobutanoic acid |
111266-27-4 | 95% | 5g |
$*** | 2023-04-03 | |
| Chemenu | CM220175-10g |
(S)-4-Methoxy-2-methyl-4-oxobutanoic acid |
111266-27-4 | 95% | 10g |
$*** | 2023-04-03 | |
| Chemenu | CM220175-25g |
(S)-4-Methoxy-2-methyl-4-oxobutanoic acid |
111266-27-4 | 95% | 25g |
$*** | 2023-04-03 | |
| abcr | AB483287-1 g |
(S)-4-Methoxy-2-methyl-4-oxobutanoicacid; . |
111266-27-4 | 1g |
€638.00 | 2023-04-20 | ||
| eNovation Chemicals LLC | D224717-2g |
(S)-4-Methoxy-2-methyl-4-oxobutanoic acid |
111266-27-4 | 98% | 2g |
$1520 | 2024-08-03 | |
| eNovation Chemicals LLC | Y1101861-1G |
(2S)-4-methoxy-2-methyl-4-oxo-butanoic acid |
111266-27-4 | 97% | 1g |
$435 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1101861-5G |
(2S)-4-methoxy-2-methyl-4-oxo-butanoic acid |
111266-27-4 | 97% | 5g |
$1300 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1101861-10G |
(2S)-4-methoxy-2-methyl-4-oxo-butanoic acid |
111266-27-4 | 97% | 10g |
$2170 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1101861-25G |
(2S)-4-methoxy-2-methyl-4-oxo-butanoic acid |
111266-27-4 | 97% | 25g |
$4345 | 2024-07-21 |
Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)- Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
111266-27-4 (Butanedioic acid, 2-methyl-, 4-methyl ester, (2S)-) Related Products
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- 868-57-5(DL-2-Methylbutyric Acid Methyl Ester)
- 111266-16-1(Butanedioic acid,2-methyl-, 1-methyl ester, (2S)-)
- 19550-58-4(Dimethyl-2,5-dimethyladipate)
- 94991-59-0(Butanoic acid, 3-methyl-2-(1-methylethyl)-, methyl ester)
- 63163-08-6(Dimethyl (S)-(-)-Methylsuccinate)
- 921630-66-2(Methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate)
- 81025-83-4((R)-(+)-2-Methylsuccinic Acid 4-Methyl Ester)
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